2-(ethylsulfanyl)-6,6-dimethyl-9-(3,4,5-trimethoxyphenyl)-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one

Specification

• Molecular Formula: C22H28N4O4S
• Molecular Weight: 444.5 g/mol
• IUPAC Name: 2-ethylsulfanyl-6,6-dimethyl-9-(3,4,5-trimethoxyphenyl)-4,5,7,9-tetrahydro-[1,2,4]triazolo[5,1-b]quinazolin-8-one
• Standard InChI: InChI=1S/C22H28N4O4S/c1-7-31-21-24-20-23-13-10-22(2,3)11-14(27)17(13)18(26(20)25-21)12-8-15(28-4)19(30-6)16(9-12)29-5/h8-9,18H,7,10-11H2,1-6H3,(H,23,24,25)
• Standard InChI Key: XAWMLCWWYLIGHN-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN2C(C3=C(CC(CC3=O)(C)C)NC2=N1)C4=CC(=C(C(=C4)OC)OC)OC

Introduction

1. Introduction to the Compound

The compound 2-(ethylsulfanyl)-6,6-dimethyl-9-(3,4,5-trimethoxyphenyl)-5,6,7,9-tetrahydrotriazolo[5,1-b]quinazolin-8(4H)-one is a synthetic organic molecule characterized by its complex heterocyclic structure. It belongs to the class of triazoloquinazolinones, which are known for their diverse pharmacological activities.

2. Structural Features

The molecular structure of this compound includes:

• Triazoloquinazolinone Core: A fused heterocyclic system combining a triazole and quinazoline moiety.

• Substituents:

  • An ethylsulfanyl group at position 2.

  • A dimethyl group at position 6.

  • A trimethoxyphenyl group at position 9.

• Functional Groups: The presence of ether groups (methoxy), sulfur (sulfanyl), and a ketone (quinazolinone) adds to its chemical reactivity and potential biological activity.

3. Potential Applications

Compounds with similar structures are often studied for their biological and medicinal properties:

• Pharmacological Potential:

  • Anticancer: Quinazoline derivatives have shown cytotoxic effects against various cancer cell lines.

  • Antimicrobial: Triazole-containing compounds are known for their antifungal and antibacterial properties.

  • CNS Activity: The triazoloquinazoline scaffold has been explored for its potential as anxiolytic or sedative agents.

• Chemical Reactivity:

  • The sulfanyl group may participate in thiol-based reactions or interactions with biological targets.

  • Methoxy groups can influence lipophilicity and binding affinity to enzymes or receptors.

4. Synthesis Pathways

While specific synthetic routes for this compound are unavailable in the provided data, general methods to synthesize such molecules include:

• Cyclization Reactions: Formation of the triazoloquinazoline core via cyclization of appropriate precursors.

• Substitution Reactions: Introduction of substituents like ethylsulfanyl or trimethoxyphenyl through nucleophilic substitution or coupling reactions.

5. Analytical Characterization

To confirm the structure and purity of such compounds:

• Spectroscopy:

  • NMR (1H and 13C) to identify functional groups and connectivity.

  • IR spectroscopy to detect characteristic bonds (e.g., C=O stretch for quinazolinone).

• Mass Spectrometry: For molecular weight determination.

• X-ray Crystallography: To elucidate the three-dimensional structure.